Cas no 88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester)
88975-95-5 structure
Product Name:Cyanic acid, 2-(cyanomethyl)phenyl ester
CAS No:88975-95-5
MF:C9H6N2O
MW:158.15674161911
CID:617376
PubChem ID:71321179
Update Time:2025-04-19
Cyanic acid, 2-(cyanomethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyanic acid, 2-(cyanomethyl)phenyl ester
- [2-(cyanomethyl)phenyl] cyanate
- DTXSID00751025
- CS-0458602
- 2-(2-cyanatophenyl)acetonitrile
- 2-(Cyanomethyl)phenyl cyanate
- 88975-95-5
-
- Inchi: 1S/C9H6N2O/c10-6-5-8-3-1-2-4-9(8)12-7-11/h1-4H,5H2
- InChI Key: VTFSLUHREMFJGN-UHFFFAOYSA-N
- SMILES: O(C#N)C1C=CC=CC=1CC#N
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.8Ų
Cyanic acid, 2-(cyanomethyl)phenyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester) Related Products
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